Cas no 81738-09-2 ((23R)-23,25-Dihydroxyvitamin D3)

• Product Name: (23R)-23,25-Dihydroxyvitamin D3
• CAS No: 81738-09-2
• Molecular Formula: C₂₇H₄₄O₃
• Molecular Weight: 416.636468887329
• CID: 2844761

(23R)-23,25-Dihydroxyvitamin D3 Properties

Names and Identifiers

• (4R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,4-diol
• (23R)-23,25-Dihydroxycholecalciferol

• InChIKey： JVBPQHSRTHJMLM-MWLJPJMXSA-N
• Inchi： 1S/C27H44O3/c1-18-8-11-22(28)16-21(18)10-9-20-7-6-14-27(5)24(12-13-25(20)27)19(2)15-23(29)17-26(3,4)30/h9-10,19,22-25,28-30H,1,6-8,11-17H2,2-5H3/b20-9+,21-10+/t19-,22+,23-,24-,25+,27-/m1/s1
• SMILES： O[C@@H](CC(C)(C)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3/C(=C)CC[C@@H](C/3)O)/CCC[C@]12C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 30
• Complexity: 688
• XLogP3: 5
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives